Cas no 834885-77-7 (Cyclopentanecarbonitrile, 2-ethyl-1-hydroxy-, (1S,2S)-)

• Product Name: Cyclopentanecarbonitrile, 2-ethyl-1-hydroxy-, (1S,2S)-
• CAS No: 834885-77-7
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 670698
• PubChem ID: 71415295
• Update Time: 2025-04-19

Cyclopentanecarbonitrile, 2-ethyl-1-hydroxy-, (1S,2S)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarbonitrile, 2-ethyl-1-hydroxy-, (1S,2S)-
• 834885-77-7
• (1S,2S)-2-Ethyl-1-hydroxycyclopentane-1-carbonitrile
• DTXSID90834715

• Inchi： 1S/C8H13NO/c1-2-7-4-3-5-8(7,10)6-9/h7,10H,2-5H2,1H3/t7-,8+/m0/s1
• InChI Key： NHGNODKDUJBLTA-JGVFFNPUSA-N
• SMILES： O[C@@]1(C#N)CCC[C@@H]1CC

Computed Properties

• Exact Mass: 139.099714038g/mol
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 44Ų